Cas no 1261454-57-2 (2-Bromo-6-ethylbenzoic acid)

• Product Name: 2-Bromo-6-ethylbenzoic acid
• CAS No: 1261454-57-2
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 5038932
• Update Time: 2025-06-13

2-Bromo-6-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-ethylbenzoic acid
• 2-Bromo-6-ethylbenzoic acid

• Inchi： 1S/C9H9BrO2/c1-2-6-4-3-5-7(10)8(6)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： IDKZJPBCKDVGKD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Bromo-6-ethylbenzoic acid

Introduction to 2-Bromo-6-ethylbenzoic acid (CAS No. 1261454-57-2)

2-Bromo-6-ethylbenzoic acid (CAS No. 1261454-57-2) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom and an ethyl group substituted on a benzoic acid backbone. The combination of these functional groups endows 2-Bromo-6-ethylbenzoic acid with a range of chemical properties that make it an important intermediate in various synthetic pathways.

The molecular formula of 2-Bromo-6-ethylbenzoic acid is C₉H₉BrO₂, and its molecular weight is approximately 213.07 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it easy to handle and process in laboratory settings.

In the realm of chemical synthesis, 2-Bromo-6-ethylbenzoic acid serves as a valuable building block for the preparation of more complex molecules. Its bromine substituent can be readily activated for various cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck coupling, which are widely used in the synthesis of biologically active compounds and functional materials. The ethyl group on the benzene ring provides additional flexibility in terms of functionalization, allowing for the introduction of diverse substituents through subsequent transformations.

Recent research has highlighted the potential applications of 2-Bromo-6-ethylbenzoic acid in pharmaceutical development. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2-Bromo-6-ethylbenzoic acid demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

In addition to its biological activities, 2-Bromo-6-ethylbenzoic acid has been explored for its potential use in materials science. Researchers have synthesized polymerizable derivatives of this compound and incorporated them into polymeric materials with enhanced mechanical and thermal properties. These materials have found applications in areas such as coatings, adhesives, and electronic devices.

The synthesis of 2-Bromo-6-ethylbenzoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 6-ethylbenzoic acid using bromine or N-bromosuccinimide (NBS) under controlled conditions. Another approach involves the arylation of bromoacetic acid with 1-bromo-3-methylbenzene using transition-metal catalysts such as palladium or nickel. These synthetic strategies provide chemists with flexible options to tailor the production process according to specific requirements.

The safety and environmental impact of 2-Bromo-6-ethylbenzoic acid are important considerations for its industrial use. While the compound itself is not classified as hazardous under current regulations, proper handling and disposal procedures should be followed to ensure workplace safety and environmental protection. Safety data sheets (SDS) provide detailed information on the potential risks associated with exposure to this compound and recommend appropriate personal protective equipment (PPE) for handling.

In conclusion, 2-Bromo-6-ethylbenzoic acid (CAS No. 1261454-57-2) is a multifaceted organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an indispensable tool for scientists working in these fields. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.